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Compound of Interest

Compound Name:
Dimethyl Tetrahydropyran-4,4-

dicarboxylate

Cat. No.: B123302 Get Quote

Dimethyl Tetrahydropyran-4,4-dicarboxylate: A
Technical Guide for Researchers
For researchers, scientists, and drug development professionals, Dimethyl tetrahydropyran-
4,4-dicarboxylate (CAS No. 149777-00-4) presents itself as a versatile scaffold and building

block in the synthesis of novel chemical entities. Its unique tetrahydropyran core is a prevalent

motif in numerous biologically active molecules and natural products. This guide provides an in-

depth overview of its commercial availability, key properties, and practical experimental

protocols for its synthesis and analysis.

Commercial Availability and Suppliers
Dimethyl tetrahydropyran-4,4-dicarboxylate is readily available from a range of chemical

suppliers, catering to both research and bulk quantity requirements. The purity of the

commercially available compound is typically high, often exceeding 95-98% as determined by

Gas Chromatography (GC).

Table 1: Prominent Commercial Suppliers of Dimethyl Tetrahydropyran-4,4-dicarboxylate
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Supplier Purity Specification

Chem-Impex ≥ 98% (GC)[1]

TCI America >98.0% (GC)[2]

LabSolutions >97.0% (GC)[3]

DC Fine Chemicals min. 95%[4]

BLD Pharm Information available upon request[5]

Fisher Scientific 98.0+%[6]

Physicochemical and Quantitative Data
A comprehensive understanding of the physicochemical properties of Dimethyl
tetrahydropyran-4,4-dicarboxylate is crucial for its effective application in research and

development.

Table 2: Physicochemical Properties of Dimethyl Tetrahydropyran-4,4-dicarboxylate

Property Value Reference

CAS Number 149777-00-4 [1][2][3][4][7]

Molecular Formula C₉H₁₄O₅ [1][3][4]

Molecular Weight 202.21 g/mol [1][3]

Appearance
Colorless to almost colorless

clear liquid
[1][2]

Purity ≥ 95-98% (GC) [1][2][3][4]

Density 1.18 g/cm³ [1]

Refractive Index (n20D) 1.45 [1]

Flash Point 97°C [7]

Storage Conditions Room Temperature or 2-8°C [1][5]
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Experimental Protocols
The following protocols provide a general framework for the synthesis and analysis of Dimethyl
tetrahydropyran-4,4-dicarboxylate. These are based on established chemical principles and

analogous procedures reported in the literature.

Synthesis of Dimethyl Tetrahydropyran-4,4-
dicarboxylate
This procedure is adapted from the synthesis of the analogous diethyl ester.

Reaction Scheme:

Materials:

Dimethyl malonate

Bis(2-chloroethyl) ether

Potassium carbonate (anhydrous)

Tetrabutylammonium bromide (TBAB)

N,N-Dimethylformamide (DMF)

Ethyl acetate

Brine solution

Anhydrous magnesium sulfate

Procedure:

To a stirred solution of dimethyl malonate (1.0 equivalent) and bis(2-chloroethyl) ether (1.0

equivalent) in DMF, add anhydrous potassium carbonate (2.0 equivalents) and a catalytic

amount of tetrabutylammonium bromide.
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Heat the reaction mixture to 80-100 °C and monitor the progress by Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, cool the reaction mixture to room temperature and filter off the inorganic

salts.

The filtrate is then concentrated under reduced pressure to remove the DMF.

The residue is dissolved in ethyl acetate and washed with water and brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated in

vacuo to yield the crude Dimethyl tetrahydropyran-4,4-dicarboxylate.

Further purification can be achieved by vacuum distillation.

Quality Control: Gas Chromatography (GC) Analysis
Instrumentation:

Gas chromatograph equipped with a Flame Ionization Detector (FID).

Capillary column suitable for polar compounds (e.g., DB-WAX, HP-INNOWax).

Typical GC Parameters:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 240 °C.

Hold at 240 °C for 5 minutes.

Carrier Gas: Helium or Nitrogen.
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Injection Volume: 1 µL (split or splitless injection).

Sample Preparation:

Prepare a dilute solution of Dimethyl tetrahydropyran-4,4-dicarboxylate in a suitable

solvent such as ethyl acetate or dichloromethane.

Logical Workflow for Synthesis and Quality Control
The following diagram illustrates the logical workflow from starting materials to the final, quality-

controlled product.

Synthesis Stage

Quality Control Stage
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(Dimethyl Malonate,

Bis(2-chloroethyl) ether)

Cyclization Reaction
(Base, Catalyst, Solvent)

1. Reagents Aqueous Workup
& Extraction
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Vacuum Distillation

3. Crude Product

GC Purity Analysis4. Purified Product

Spectroscopic Analysis
(NMR, IR)

 

Final Product
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Click to download full resolution via product page

Caption: Synthesis and Quality Control Workflow for Dimethyl tetrahydropyran-4,4-
dicarboxylate.

As a key intermediate, Dimethyl tetrahydropyran-4,4-dicarboxylate is not typically

investigated for its own biological activity through specific signaling pathways. Instead, its value

lies in providing a robust scaffold for the synthesis of more complex molecules. The logical

workflow for its synthesis and subsequent use in drug discovery is depicted below.
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Caption: Role of Dimethyl tetrahydropyran-4,4-dicarboxylate in a Drug Discovery Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b123302?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/43553
https://www.tcichemicals.com/OP/en/p/T1825
https://www.tcichemicals.com/OP/en/p/T1825
https://labsolu.ca/product/dimethyl-tetrahydropyran-44-dicarboxylate/
https://www.dcfinechemicals.com/en/products/organic-synthesis/dimethyl-tetrahydropyran-44-dicarboxylate-min-95-detail/
https://www.bldpharm.com/products/149777-00-4.html
https://www.fishersci.ca/shop/products/dimethyl-tetrahydropyran-4-4-dicarboxylate-tci-america-2/p-7136980
https://www.fishersci.ca/shop/products/dimethyl-tetrahydropyran-4-4-dicarboxylate-tci-america-2/p-7136980
https://www.jk-sci.com/products/a01508409?variant=45437334094014
https://www.benchchem.com/product/b123302#commercial-availability-and-suppliers-of-dimethyl-tetrahydropyran-4-4-dicarboxylate
https://www.benchchem.com/product/b123302#commercial-availability-and-suppliers-of-dimethyl-tetrahydropyran-4-4-dicarboxylate
https://www.benchchem.com/product/b123302#commercial-availability-and-suppliers-of-dimethyl-tetrahydropyran-4-4-dicarboxylate
https://www.benchchem.com/product/b123302#commercial-availability-and-suppliers-of-dimethyl-tetrahydropyran-4-4-dicarboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b123302?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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